Cas no 100098-23-5 (1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI))
100098-23-5 structure
Product Name:1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI)
CAS No:100098-23-5
MF:C10H18N2
MW:166.263322353363
CID:225470
PubChem ID:145360
Update Time:2025-04-19
1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI)
- 1,5-Diazatricyclo[4.2.2.22,5]dodecane
- 1,5-Diazatricyclo(4.2.2.22,5)dodecane
- AC1L3R16
- ACMC-1BPAV
- AG-D-04262
- CTK0I2736
- 100098-23-5
- DTXSID40142933
-
- Inchi: 1S/C10H18N2/c1-5-11-6-2-9(1)12-7-3-10(11)4-8-12/h9-10H,1-8H2
- InChI Key: DWJNJMOHBKOYPQ-UHFFFAOYSA-N
- SMILES: N12CCC(CC1)N1CCC2CC1
Computed Properties
- Exact Mass: 166.14714
- Monoisotopic Mass: 166.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 269.6°Cat760mmHg
- Flash Point: 111.1°C
- Refractive Index: 1.57
- PSA: 6.48
- LogP: 0.80460
1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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